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Compound of Interest

Compound Name: (+)-7'-Methoxylariciresinol

Cat. No.: B12380351 Get Quote

A comprehensive search of publicly accessible scientific literature and chemical databases has

revealed a significant lack of detailed information regarding the discovery, characterization, and

biological activities of the specific compound (+)-7'-Methoxylariciresinol.

While the existence of (+)-7'-Methoxylariciresinol is confirmed through its listing by several

chemical suppliers, with an assigned CAS Number of 1426550-86-8, the primary scientific

literature detailing its initial isolation and characterization could not be retrieved. These supplier

entries indicate that the compound is a lignan glucoside that can be isolated from the plant

Cyclea racemosa.

Despite targeted searches using the compound name, its CAS number, and its plant source, no

peer-reviewed articles, technical datasheets, or comprehensive reports were found that provide

the following critical information required for an in-depth technical guide:

Discovery and Isolation: Specific details of the initial discovery, the botanical sourcing of

Cyclea racemosa, and the precise extraction and isolation protocols are not described in the

available literature.

Structural Elucidation and Spectroscopic Data: While the basic structure can be inferred from

the name and its classification as a lariciresinol derivative, the comprehensive spectroscopic

data (NMR, MS, IR, UV) necessary for full structural confirmation and characterization are

not publicly available.
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Physicochemical Properties: Quantitative data on properties such as melting point, solubility,

and optical rotation are not documented in accessible sources.

Biological Activities and Signaling Pathways: There is no information available in the public

domain regarding the pharmacological or biological effects of (+)-7'-Methoxylariciresinol.
Consequently, no associated signaling pathways have been described.

Experimental Protocols: Detailed methodologies for any biological assays or other

experiments involving this compound are absent from the literature.

Conclusion

The lack of accessible primary scientific literature makes it impossible to construct the

requested in-depth technical guide or whitepaper on (+)-7'-Methoxylariciresinol. The

information required to populate tables with quantitative data, provide detailed experimental

protocols, and create diagrams of signaling pathways is not available in the public domain.

It is possible that information on (+)-7'-Methoxylariciresinol exists in specialized, proprietary

databases or in publications that are not indexed in commonly used scientific search engines. It

may also be a compound that has been synthesized or isolated but has not yet been the

subject of detailed published research.

Therefore, we are unable to fulfill the request for a detailed technical guide on (+)-7'-
Methoxylariciresinol at this time.

To cite this document: BenchChem. [In-depth Technical Guide on (+)-7'-Methoxylariciresinol:
Information Not Publicly Available]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12380351#discovery-and-characterization-of-7-
methoxylariciresinol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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